N-(5-((2-((4-carbamoylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[5-[2-(4-carbamoylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-methoxy-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H17N7O4S2/c1-24-7-11(15(23-24)28-2)14(27)20-16-21-22-17(30-16)29-8-12(25)19-10-5-3-9(4-6-10)13(18)26/h3-7H,8H2,1-2H3,(H2,18,26)(H,19,25)(H,20,21,27)
• InChI Key: HYISNGVBTSSSPS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C17H17N7O4S2
• Molecular Weight: 447.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure analysis for this compound is not available in the retrieved data.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, etc. Unfortunately, the specific physical and chemical properties for this compound are not available in the retrieved data.

Scientific Research Applications

Synthesis and Cytotoxic Activity

Synthesis, Characterization, and Biological Activity : Compounds with a structure similar to the queried chemical have been synthesized and characterized for their potential cytotoxic activity against cancer cells. For instance, the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides demonstrated in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the relevance of these compounds in cancer research (Hassan, Hafez, & Osman, 2014).

Antimicrobial and Auxin Activities

Antimicrobial Studies : Research into the synthesis and auxin activities of acylamides with substituted-1H-pyrazole-5-formic acid and substituted thiadiazole-2-ammonia revealed that while auxin activities were not high, some compounds exhibited antimicrobial properties, offering insights into the development of new antimicrobial agents (Yue et al., 2010).

Novel Compound Synthesis

Fused Polycyclic Nitrogen-containing Heterocycles : A study on the synthesis of 6-phenyl-2-phenylimino-6H-1,3,4-thiadiazine-5-carboxylic acid and its transformation into dipyrazolo[1,5-a,1′,5′d]pyrazine through intermolecular cyclodehydration accompanied by sulfur extrusion showcases the chemical versatility and potential for creating novel compounds with unique structures for further biological evaluation (Mamedov et al., 2005).

Mechanism of Action

The mechanism of action refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect. Unfortunately, the mechanism of action for this compound is not available in the retrieved data.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, the specific safety and hazard information for this compound is not available in the retrieved data.